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Compound of Interest

Compound Name: 5-Methoxypyrimidine-4-carbonitrile

Cat. No.: B056163

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methoxypyrimidine-4-carbonitrile is a heterocyclic organic compound featuring a
pyrimidine ring substituted with a methoxy and a carbonitrile group. While specific research on
this exact molecule is limited, its structural motif is a cornerstone in the development of a
diverse range of biologically active compounds. The pyrimidine-5-carbonitrile core is a well-
established pharmacophore, particularly in the realm of kinase inhibitors for oncology. This
technical guide aims to consolidate the potential research applications of 5-
Methoxypyrimidine-4-carbonitrile by examining the synthesis, biological activities, and
mechanisms of action of its close structural analogs.

Physicochemical Properties

While detailed experimental data for 5-Methoxypyrimidine-4-carbonitrile is not readily
available in the public domain, its basic properties can be identified.
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Property Value Reference
CAS Number 114969-64-1 [1]
Molecular Formula CeHsNs3O

Molecular Weight 135.12 g/mol

Appearance

Predicted to be a solid at room

temperature.

Synthetic Pathways: A Hypothetical Approach

A definitive, published synthetic protocol for 5-Methoxypyrimidine-4-carbonitrile is not
currently available. However, based on established pyrimidine chemistry and a patent for a

related precursor, a plausible synthetic route can be proposed. This hypothetical pathway

would likely involve the synthesis of a di-chlorinated pyrimidine intermediate followed by

selective displacement of the chlorine atoms and subsequent cyanation.

A key precursor, 5-methoxy-4,6-dichloropyrimidine, can be synthesized from 5-methoxy-4,6-
dihydroxypyrimidine disodium salt and phosphorus oxychloride.[2] From this intermediate, a
hypothetical pathway to 5-Methoxypyrimidine-4-carbonitrile can be envisioned.
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Hypothetical Synthesis of 5-Methoxypyrimidine-4-carbonitrile

5-Methoxy-4,6-dihydroxypyrimidine

POCI3

5-Methoxy-4,6-dichloropyrimidine

eductive Dechlorination (e.g., H2, Pd/C)

4-Chloro-5-methoxypyrimidine

Cyanation (e.g., KCN, Pd catalyst)

5-Methoxypyrimidine-4-carbonitrile
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Targeting the PIBK/mTOR Pathway

Pyrimidine-5-carbonitrile
Derivatives
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Cell Proliferation & Survival
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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